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Compound of Interest

Compound Name: Taranabant ((1R,2R)stereoisomer)

Cat. No.: B560648 Get Quote

Essential Safety and Handling Guide for
Taranabant ((1R,2R)stereoisomer)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Taranabant ((1R,2R)stereoisomer), a potent and selective cannabinoid 1 (CB1) receptor

inverse agonist. Adherence to these procedures is critical to ensure personal safety and proper

disposal.

Chemical and Physical Properties
A summary of the key quantitative data for Taranabant is presented below for easy reference.
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Property Value Source

Synonyms MK-0364 [1][2]

CAS Number 701977-09-5 [1]

Molecular Formula C₂₇H₂₅ClF₃N₃O₂ [1]

Formula Weight 516.0 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥98% [1]

Solubility DMSO: 50 mM [1]

Storage Temperature -20°C [1][3]

Stability ≥ 4 years (at -20°C) [1]

Personal Protective Equipment (PPE)
Given that Taranabant is a potent bioactive molecule, stringent adherence to PPE protocols is

mandatory to prevent accidental exposure. The following PPE is recommended for all

procedures involving the handling of Taranabant.

1. Eye and Face Protection:

Safety Glasses with Side Shields: Essential for protecting against splashes and airborne

particles.

Face Shield: Recommended when handling larger quantities or when there is a significant

risk of splashing.

2. Hand Protection:

Nitrile Gloves: Should be worn at all times. Due to the lack of specific chemical resistance

data for Taranabant, it is advisable to double-glove. Regularly inspect gloves for any signs of

degradation or puncture and change them frequently.

3. Body Protection:
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Laboratory Coat: A standard lab coat should be worn and kept fully buttoned.

Disposable Gown or Apron: For procedures with a higher risk of contamination, a disposable

gown or apron provides an additional layer of protection.[4]

4. Respiratory Protection:

Fume Hood: All handling of solid Taranabant or solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

N95 Respirator: If a fume hood is not available, a properly fitted N95 respirator is the

minimum requirement for handling small quantities of the solid compound.[5][6]

Powered Air-Purifying Respirator (PAPR): For larger scale operations or in situations where

engineering controls are insufficient, a PAPR offers a higher level of respiratory protection.[5]

[6]

Operational Plan: Safe Handling Procedure
The following step-by-step procedure outlines the safe handling of Taranabant in a laboratory

setting.

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents before handling the compound.

Have a spill kit readily accessible.

Handling:

Conduct all weighing and solution preparation within a chemical fume hood.

Use dedicated spatulas and weighing boats for Taranabant.
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Avoid generating dust when handling the solid material.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with Taranabant

using an appropriate solvent (e.g., ethanol), followed by a cleaning agent.

Remove and dispose of gloves and any other disposable PPE in a designated waste

container.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
Proper disposal of Taranabant and its associated waste is crucial to prevent environmental

contamination and accidental exposure.

Unused Compound:

Return to Manufacturer: If possible, arrange for the return of unused Taranabant to the

supplier for proper disposal.[7]

Licensed Waste Disposal Service: Contact a licensed chemical waste disposal service for

high-temperature incineration.[7][8]

Contaminated Waste:

All disposable items that have come into contact with Taranabant (e.g., gloves, weighing

boats, pipette tips) should be collected in a clearly labeled, sealed plastic bag or container.

This contaminated waste should be disposed of through a licensed chemical waste

disposal service.

Small Spills:
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In the event of a small spill, wear appropriate PPE and absorb the material with an inert

absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container and dispose of it as chemical waste.

Decontaminate the spill area thoroughly.

Experimental Workflow for Safe Handling
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Gather Materials & Spill Kit

Weigh Solid Taranabant

Prepare Solution

Decontaminate Surfaces & Equipment

Dispose of Contaminated PPE

Wash Hands Thoroughly

Collect & Label Chemical Waste

Transfer to Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Taranabant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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